Cas no 2734774-31-1 (3-Fluoro-6-methyl-2-propoxybenzoic acid)

• Product Name: 3-Fluoro-6-methyl-2-propoxybenzoic acid
• CAS No: 2734774-31-1
• MF: C₁₁H₁₃FO₃
• MW: 212.22
• CID: 5079841
• Update Time: 2025-10-30

3-Fluoro-6-methyl-2-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-methyl-2-propoxybenzoic acid

• Inchi： 1S/C11H13FO3/c1-3-6-15-10-8(12)5-4-7(2)9(10)11(13)14/h4-5H,3,6H2,1-2H3,(H,13,14)
• InChI Key： XUHJIBIGXYXRSN-UHFFFAOYSA-N
• SMILES： C1C=C(C)C(C(O)=O)=C(OCCC)C=1F

Additional information on 3-Fluoro-6-methyl-2-propoxybenzoic acid

Introduction to 3-Fluoro-6-methyl-2-propoxybenzoic acid (CAS No. 2734774-31-1)

3-Fluoro-6-methyl-2-propoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2734774-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its structural features including a fluoro substituent at the third position, a methyl group at the sixth position, and a propoxy group at the second position. These structural attributes not only contribute to its unique chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The presence of the fluoro group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. In particular, the electron-withdrawing nature of fluorine can enhance the lipophilicity and metabolic resistance of molecules, making them more suitable for therapeutic applications. The methyl group at the sixth position further influences the electronic distribution of the molecule, potentially affecting its reactivity and interaction with biological targets. Meanwhile, the propoxy group introduces a hydrophobic aliphatic chain that can influence solubility and membrane permeability, critical factors in drug formulation and delivery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such derivatives with greater precision. Studies have shown that benzoic acid derivatives with fluoro and propoxy substituents exhibit promising properties as intermediates in the synthesis of novel therapeutic agents. For instance, computational studies indicate that compounds with similar structural motifs may interact with enzymes and receptors involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

In the realm of drug discovery, 3-Fluoro-6-methyl-2-propoxybenzoic acid (CAS No. 2734774-31-1) has been explored as a key intermediate in the synthesis of small-molecule inhibitors. Its versatile structure allows for further functionalization, enabling chemists to tailor properties such as solubility, bioavailability, and target specificity. Researchers have utilized this compound in multi-step synthetic routes to develop molecules with enhanced pharmacological profiles. For example, modifications at the propoxy group have been investigated to improve oral bioavailability, while adjustments around the fluoro and methyl substituents have aimed at optimizing binding interactions with biological targets.

The pharmaceutical industry has increasingly recognized the value of benzoic acid derivatives in developing treatments for various diseases. The unique combination of structural elements in 3-Fluoro-6-methyl-2-propoxybenzoic acid makes it a valuable building block for medicinal chemists. Its potential applications extend beyond traditional small-molecule drugs to include agrochemicals and specialty chemicals, where its structural features contribute to stability and efficacy. As research continues to uncover new biological targets and mechanisms, compounds like this are expected to play an integral role in next-generation therapeutics.

From a synthetic chemistry perspective, 3-Fluoro-6-methyl-2-propoxybenzoic acid exemplifies the importance of strategic molecular design. The interplay between electronic and steric effects influenced by its substituents provides chemists with a rich palette for creating molecules with tailored properties. Advances in green chemistry principles have also encouraged researchers to develop more sustainable synthetic routes for producing this compound, minimizing waste and energy consumption without compromising yield or purity.

The biological activity of 3-Fluoro-6-methyl-2-propoxybenzoic acid (CAS No. 2734774-31-1) has been studied in various contexts, including its potential as an anti-inflammatory agent. Preclinical data suggest that derivatives sharing its structural framework may modulate key signaling pathways involved in inflammation by interacting with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). These interactions could lead to reduced production of pro-inflammatory cytokines and eicosanoids, offering a mechanism for therapeutic intervention.

Moreover, the compound’s ability to cross biological membranes due to its lipophilic nature makes it an attractive candidate for topical formulations or oral delivery systems. Researchers are exploring methods to enhance its bioavailability while maintaining efficacy by leveraging prodrug strategies or nanotechnology-based delivery platforms. Such innovations could expand its therapeutic utility across multiple disease indications.

The role of computational tools in understanding molecular behavior cannot be overstated. High-throughput virtual screening (HTVS) has been employed to identify potential binding partners for 3-Fluoro-6-methyl-2-propoxybenzoic acid, accelerating the drug discovery process by filtering out less promising candidates early on. Additionally, quantum mechanical calculations have provided insights into how subtle changes in its structure—such as altering bond lengths or angles—can significantly impact its interactions with biological targets.

In conclusion,3-Fluoro-6-methyl-2-propoxybenzoic acid (CAS No. 2734774-31-1) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications in medicine and industry. Its unique combination of substituents offers chemists an opportunity to design innovative therapeutics targeting complex diseases. As research progresses，this compound is poised to remain at forefrontof chemical biology，contributing new insights into drug designand development strategies。